1-(Piperidin-1-YL)tetradeca-2,4-dien-1-one

• CAS No.: 52657-12-2
• Molecular Formula: C19H33NO
• Molecular Weight: 291.5 g/mol
• IUPAC Name: 1-piperidin-1-yltetradeca-2,4-dien-1-one
• InChI: InChI=1S/C19H33NO/c1-2-3-4-5-6-7-8-9-10-11-13-16-19(21)20-17-14-12-15-18-20/h10-11,13,16H,2-9,12,14-15,17-18H2,1H3
• InChI Key: ARLNCELWGQDJPO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC=CC=CC(=O)N1CCCCC1

Description

1-(Piperidin-1-yl)tetradeca-2,4-dien-1-one is a chemical compound with the molecular formula C19H33NO and a molecular weight of 291.4714 . This compound features a piperidine ring attached to a tetradecadienone backbone, making it an interesting subject for various chemical and biological studies.

Preparation Methods

The synthesis of 1-(Piperidin-1-yl)tetradeca-2,4-dien-1-one typically involves the reaction of piperidine with tetradecadienone under specific conditions. The reaction conditions often include the use of solvents like ethanol or methanol and catalysts such as acids or bases to facilitate the reaction. Industrial production methods may involve more advanced techniques like continuous flow reactors to ensure higher yields and purity .

Chemical Reactions Analysis

1-(Piperidin-1-yl)tetradeca-2,4-dien-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur, where the piperidine ring can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

1-(Piperidin-1-yl)tetradeca-2,4-dien-1-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of 1-(Piperidin-1-yl)tetradeca-2,4-dien-1-one involves its interaction with specific molecular targets and pathways. The piperidine ring is known to interact with various enzymes and receptors, modulating their activity. This interaction can lead to changes in cellular processes, contributing to the compound’s biological effects .

Comparison with Similar Compounds

1-(Piperidin-1-yl)tetradeca-2,4-dien-1-one can be compared with similar compounds such as:

1-(Piperidin-1-yl)deca-2,4-dien-1-one: This compound has a shorter carbon chain but shares similar chemical properties.

1-(Piperidin-1-yl)octadeca-2,4-dien-1-one: This compound has a longer carbon chain and exhibits different physical and chemical properties.

1-(Piperidin-1-yl)tetradec-2-en-1-one: This compound has a similar structure but differs in the position of double bonds.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties, making it a valuable compound for various research applications.